Cas no 1160263-59-1 (8-Chloro-2-(2-chlorophenyl)quinoline-4-carbonyl chloride)

• Product Name: 8-Chloro-2-(2-chlorophenyl)quinoline-4-carbonyl chloride
• CAS No: 1160263-59-1
• MF: C₁₆H₈Cl₃NO
• MW: 336.599821090698
• MDL: MFCD03422823
• CID: 4682561
• Update Time: 2025-06-08

8-Chloro-2-(2-chlorophenyl)quinoline-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 8-CHLORO-2-(2-CHLOROPHENYL)QUINOLINE-4-CARBONYL CHLORIDE
• STL197141
• BBL014732
• R7518
• 4-quinolinecarbonyl chloride, 8-chloro-2-(2-chlorophenyl)-
• 8-Chloro-2-(2-chlorophenyl)quinoline-4-carbonyl chloride

• MDL： MFCD03422823
• Inchi： 1S/C16H8Cl3NO/c17-12-6-2-1-4-10(12)14-8-11(16(19)21)9-5-3-7-13(18)15(9)20-14/h1-8H
• InChI Key： PLPRQGVAXSEWLF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C(C(=O)Cl)C=C(C3C=CC=CC=3Cl)N=C21

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 392
• Topological Polar Surface Area: 30

Additional information on 8-Chloro-2-(2-chlorophenyl)quinoline-4-carbonyl chloride

Professional Introduction to 8-Chloro-2-(2-chlorophenyl)quinoline-4-carbonyl chloride (CAS No. 1160263-59-1)

8-Chloro-2-(2-chlorophenyl)quinoline-4-carbonyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, with the CAS number 1160263-59-1, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, particularly the presence of a chloro substituent on both the quinoline ring and the phenyl group, make it a versatile building block for medicinal chemists.

The< strong>8-Chloro-2-(2-chlorophenyl)quinoline-4-carbonyl chloride molecule exhibits a rich chemical reactivity that allows for its incorporation into complex molecular architectures. The carbonyl chloride functionality at the 4-position of the quinoline ring is particularly noteworthy, as it serves as a reactive site for nucleophilic addition reactions. This property has been exploited in numerous synthetic pathways to construct heterocyclic compounds with potential therapeutic applications.

In recent years, there has been a surge in research focused on developing novel quinoline derivatives due to their demonstrated efficacy in various pharmacological contexts. The< strong>8-Chloro-2-(2-chlorophenyl)quinoline-4-carbonyl chloride has emerged as a critical precursor in these efforts, enabling the rapid assembly of molecules that target specific biological pathways. For instance, studies have shown its utility in generating quinoline-based inhibitors of enzymes involved in cancer metabolism, highlighting its importance in oncology research.

The< strong>CAS No. 1160263-59-1 designation ensures that researchers can reliably identify and procure this compound for their experiments. The systematic naming convention adheres to international standards, facilitating clear communication across scientific disciplines. This compound's molecular formula, C₁₈H₁₀Cl₃O₂, reflects its complex composition and the presence of multiple halogen atoms, which contribute to its reactivity and stability under various conditions.

One of the most compelling aspects of< strong>8-Chloro-2-(2-chlorophenyl)quinoline-4-carbonyl chloride is its role in the development of antimicrobial agents. Quinoline derivatives have a long history of use in treating infectious diseases, and recent advances in synthetic chemistry have allowed for the creation of more potent and selective analogs. The chloro-substituted quinoline scaffold provided by this intermediate has been shown to enhance binding affinity to bacterial enzymes, thereby improving therapeutic efficacy.

The pharmaceutical industry has been particularly interested in leveraging the< strong>8-Chloro-2-(2-chlorophenyl)quinoline-4-carbonyl chloride intermediate to develop novel treatments for neurological disorders. Quinolines are known to interact with neurotransmitter systems, making them promising candidates for drugs targeting conditions such as Alzheimer's disease and Parkinson's disease. Researchers have utilized this compound to synthesize derivatives that modulate acetylcholinesterase activity, offering potential benefits for patients suffering from cognitive impairments.

In addition to its medicinal applications, the< strong>CAS No. 1160263-59-1-labeled compound finds utility in materials science and agrochemical research. Its ability to undergo cross-coupling reactions with various organic substrates makes it a valuable tool for constructing complex polymers and functional materials. Furthermore, its incorporation into pesticide formulations has shown promise in enhancing the bioavailability and stability of active ingredients.

The synthesis of< strong>8-Chloro-2-(2-chlorophenyl)quinoline-4-carbonyl chloride involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps typically include chlorination reactions at strategic positions on the quinoline core, followed by functional group interconversions to introduce the desired carbonyl chloride moiety. These processes often require precise control over reaction conditions to ensure high yields and purity.

The growing body of literature on quinoline derivatives underscores the importance of< strong>8-Chloro-2-(2-chlorophenyl)quinoline-4-carbonyl chloride. Recent publications have demonstrated its use in generating novel antiviral agents, where modifications to the quinoline scaffold have led to compounds with improved viral inhibition profiles. These studies not only highlight the compound's versatility but also underscore its potential as a scaffold for future drug discovery initiatives.

In conclusion, the< strong>CAS No. 1160263-59-1-identified compound represents a cornerstone in modern chemical synthesis and pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for scientists working on cutting-edge therapeutics. As research continues to uncover new applications for quinoline derivatives, compounds like< strong>8-Chloro-2-(2-chlorophenyl)quinoline-4-carbonyl chloride will undoubtedly play a pivotal role in shaping the future of medicine.